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Compound of Interest

Compound Name: URAT1&XO inhibitor 2

Cat. No.: B10861550

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount to laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the proper
disposal of URAT1 & XO inhibitor 2 (Compound BDEO), a dual inhibitor of xanthine oxidase
and URAT1.

Chemical Identifier:
e Name: (E)-2-(4-bromophenyl)-1-(2, 4-dihydroxyphenyl)ethanone oxime
e CAS Number: 1239488-96-0

Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for this
research compound is not readily available, it is crucial to treat it as hazardous chemical waste.
The following procedures are based on general best practices for laboratory chemical waste
management.

Compound Handling and Storage Data

This table summarizes key data for URAT1 & XO inhibitor 2 and the common solvent, Dimethyl
Sulfoxide (DMSO), used for its storage and handling.
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Parameter

URAT1 & XO Inhibitor 2

Dimethyl Sulfoxide
(DMSO) - Common Solvent

Physical State

Solid (Powder)

Liquid

Solubility

Soluble in DMSO at 200
mg/mL (620.83 mM) with

ultrasonic assistance.[1][2]

Miscible with water, ethanol,
acetone, ether, and

chloroform.

Storage of Stock Solution

Store in separate packages to
avoid repeated freezing and
thawing. Use within 6 months
when stored at -80°C, and
within 1 month when stored at
-20°C.[2]

Store in a cool, dry, well-
ventilated area away from
ignition sources. Hygroscopic
(absorbs moisture from the
air).[3]

Primary Hazards

Assumed to be toxic. As a
brominated organic compound,
combustion may produce

hazardous byproducts.

Combustible liquid. Can
penetrate the skin and may
carry other dissolved

chemicals into the body.[3][4]

Personal Protective Equipment
(PPE)

Standard laboratory PPE:
safety goggles, lab coat, and
chemical-resistant gloves
(butyl rubber is recommended
when handling DMSO

solutions).[4]

Standard laboratory PPE. Use
butyl rubber gloves as DMSO

can penetrate nitrile gloves.[4]

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the necessary steps for the safe disposal of URAT1 & XO inhibitor 2,

whether in solid form or dissolved in a solvent like DMSO.

Objective: To safely collect, store, and dispose of URAT1 & XO inhibitor 2 waste in compliance

with general hazardous waste regulations.

Materials:
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Appropriate Personal Protective Equipment (PPE)

Designated hazardous waste container (compatible material, e.g., polyethylene) with a
screw-top cap|[5]

Hazardous waste label

Secondary containment bin

Spill kit with absorbent material

Methodology:

Step 1: Segregation of Waste

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's Environmental Health & Safety (EHS) office.

Keep solid waste (e.g., contaminated gloves, weigh boats, pipette tips) separate from liquid
waste.[6]

Solutions of the inhibitor in DMSO should be collected in a dedicated "Organic Solvent
Waste" or "DMSO Waste" container.[4] Never mix incompatible chemicals; for instance, keep
oxidizing agents separate from organic compounds.[5]

Step 2: Waste Collection and Containerization

e For Solid Waste:

o Place all contaminated solid materials, including unused powder, directly into a
designated, clearly labeled hazardous solid waste container.

o Ensure the container is kept closed when not in use.

e For Liquid Waste (DMSO Solution):

o Carefully pour the liquid waste into a designated hazardous liquid waste container using a
funnel.
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o Do not fill the container to more than 90% capacity to allow for vapor expansion.[5]

o Securely fasten the cap immediately after adding waste.[7]

o The container must be made of a material compatible with DMSO and the inhibitor.
Step 3: Labeling Hazardous Waste

e As soon as the first drop of waste is added, label the container with a hazardous waste tag.

[7]
e The label must include:

The words "Hazardous Waste".

o

o The full chemical name(s) of all components: "(E)-2-(4-bromophenyl)-1-(2, 4-
dihydroxyphenyl)ethanone oxime" and "Dimethyl Sulfoxide".[5]

o The approximate concentration or percentage of each component.
o The associated hazards (e.g., "Toxic", "Combustible").[5]
o The date the container was first used.
o Your name, lab number, and contact information.
Step 4: Storage of Waste On-Site

o Store the sealed and labeled waste container in a designated "Satellite Accumulation Area"
(SAA), which is at or near the point of generation.[5][8]

o Place the primary waste container inside a larger, chemically resistant secondary
containment bin to prevent spills.[6]

o Store in a well-ventilated area, away from heat or ignition sources.[4]

Step 5: Final Disposal
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e Once the waste container is full (or after a designated accumulation time, typically not
exceeding one year for partially filled containers), arrange for pickup by your institution's
authorized hazardous waste disposal service (e.g., EHS).[5][9]

e Do not pour this chemical waste down the drain.[9][10]

e The final disposal method for this type of waste is typically high-temperature incineration in a
facility equipped with afterburners and scrubbers to handle halogenated compounds.[11]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of URAT1 & XO
inhibitor 2.
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Caption: Disposal workflow for URAT1 & XO inhibitor 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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